5-Phenyl-dipyrromethane and 5-(4-pyridyl)-dipyrromethane as modular building blocks for bio-inspired conductive molecularly imprinted polymer (cMIP). An electrochemical and piezoelectric investigation†
RSC Advances Pub Date: 2015-09-09 DOI: 10.1039/C5RA16129K
Abstract
5-Phenyl-dipyrromethane (5-ph-DP) and 5-(4-pyridyl)dipyrromethane (5-py-DP) are proposed, for the first time, as electroactive building blocks for the preparation of sensors based on molecularly imprinted conductive polymers (cMIP). This paper reports the electrochemical and gravimetric investigation on 5-phenyl-dipyrromethane and 5-(4-pyridyl)dipyrromethane and it demonstrates their ability to form both conductive homo-polymers (cMIP) and co-polymers (co-cMIP). The template salicylic acid (SA) was reversibly and selectively incorporated in the obtained synthetic pockets as proved by both voltammetric and piezoelectric investigation. Moreover, the sensitivity of co-cMIP was higher compared to the two homopolymers. The analytical performances confirm that dipyrromethanes, properly functionalized, can be used as electroactive amino acid-like monomers, to prepare bio-inspired imprinted polymers.

Recommended Literature
- [1] Boronate ester post-functionalization of PPEs: versatile building blocks for poly(2,2′-(1-(4-(1,2-di(thiophen-2-yl)vinyl)phenyl)-2-(2,5-dioctylphenyl)ethene-1,2-diyl)dithiophene) and application in field effect transistors†
- [2] Cellulose-supported chiral rhodium nanoparticles as sustainable heterogeneous catalysts for asymmetric carbon–carbon bond-forming reactions†
- [3] CaCO3/Chitin hybrids: recombinant acidic peptides based on a peptide extracted from the exoskeleton of a crayfish controls the structures of the hybrids†
- [4] Can the analyte-triggered asymmetric autocatalytic Soai reaction serve as a universal analytical tool for measuring enantiopurity and assigning absolute configuration?
- [5] Cerium-catalyzed, oxidative synthesis of annulated, tetrasubstituted dihydrofuran-derivatives†
- [6] Carbon dots with tunable dual emissions: from the mechanism to the specific imaging of endoplasmic reticulum polarity†
- [7] Book reviews
- [8] C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stability
- [9] Beyond the ridge pattern: multi-informative analysis of latent fingermarks by MALDImass spectrometry
- [10] Calluna vulgaris (L.) Hull: chemical characterization, evaluation of its bioactive properties and effect on the vaginal microbiota

Journal Name:RSC Advances
research_products
-
CAS no.: 3952-30-5